Cas no 101925-22-8 (4-Butylpyridin-2-ol)
4-Butylpyridin-2-ol structure
Product Name:4-Butylpyridin-2-ol
CAS No:101925-22-8
MF:C9H13NO
MW:151.205622434616
CID:1092771
PubChem ID:53794705
Update Time:2025-04-20
4-Butylpyridin-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 4-Butylpyridin-2-ol
- 4-butyl-1H-pyridin-2-one
- SCHEMBL13677532
- 101925-22-8
-
- Inchi: 1S/C9H13NO/c1-2-3-4-8-5-6-10-9(11)7-8/h5-7H,2-4H2,1H3,(H,10,11)
- InChI Key: DUWTWAUCEZYJNF-UHFFFAOYSA-N
- SMILES: O=C1C=C(C=CN1)CCCC
Computed Properties
- Exact Mass: 151.099714g/mol
- Monoisotopic Mass: 151.099714g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 204
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 151.21g/mol
- XLogP3: 1.6
- Topological Polar Surface Area: 29.1Ų
4-Butylpyridin-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM129527-1g |
4-butylpyridin-2-ol |
101925-22-8 | 95% | 1g |
$320 | 2021-08-05 | |
| Alichem | A029191500-1g |
4-Butylpyridin-2-ol |
101925-22-8 | 95% | 1g |
$400.00 | 2023-09-04 | |
| Chemenu | CM129527-1g |
4-butylpyridin-2-ol |
101925-22-8 | 95% | 1g |
$320 | 2023-02-19 |
4-Butylpyridin-2-ol Related Literature
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
101925-22-8 (4-Butylpyridin-2-ol) Related Products
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- 696-30-0(4-Isopropylpyridine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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